Cas no 99290-31-0 (9-(3,4-Dimethyl-5-pentylfuran-2-yl)-9-oxononanoic Acid Methyl Ester)

• Product Name: 9-(3,4-Dimethyl-5-pentylfuran-2-yl)-9-oxononanoic Acid Methyl Ester
• CAS No: 99290-31-0
• MF: C₂₁H₃₄O₄
• MW: 350.492267131805
• CID: 4554577
• Update Time: 2025-05-20

9-(3,4-Dimethyl-5-pentylfuran-2-yl)-9-oxononanoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 9-(3,4-Dimethyl-5-pentylfuran-2-yl)-9-oxononanoic Acid Methyl Ester
• 2-Furannonanoic acid, 3,4-dimethyl-θ-oxo-5-pentyl-, methyl ester

• Inchi： 1S/C21H34O4/c1-5-6-10-14-19-16(2)17(3)21(25-19)18(22)13-11-8-7-9-12-15-20(23)24-4/h5-15H2,1-4H3
• InChI Key： ATIMZTVRSPKVTL-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CCCCCCCC(C1=C(C)C(C)=C(CCCCC)O1)=O

Additional information on 9-(3,4-Dimethyl-5-pentylfuran-2-yl)-9-oxononanoic Acid Methyl Ester

Compound CAS No. 99290-31-0: 9-(3,4-Dimethyl-5-pentylfuran-2-yl)-9-oxononanoic Acid Methyl Ester

The compound with CAS No. 99290-31-0, known as 9-(3,4-Dimethyl-5-pentylfuran-2-yl)-9-oxononanoic Acid Methyl Ester, is a complex organic molecule with significant potential in various chemical and biochemical applications. This compound belongs to the class of esters, specifically a methyl ester derivative, and features a unique structure that combines a furan ring with a ketone group and a long aliphatic chain. The presence of the furan moiety, substituted with methyl and pentyl groups, contributes to its distinct chemical properties and reactivity.

Recent studies have highlighted the importance of such compounds in the field of organic synthesis and drug discovery. The furan ring is known for its aromaticity and ability to participate in various chemical reactions, making it a valuable component in the design of bioactive molecules. The methyl ester group adds to the compound's versatility, as esters are commonly used in pharmaceuticals, agrochemicals, and industrial chemicals due to their stability and ease of synthesis.

One of the most intriguing aspects of this compound is its potential as a precursor for more complex molecules. Researchers have explored its use in the synthesis of bioactive agents, particularly those targeting specific cellular pathways or enzymes. The long aliphatic chain attached to the furan ring provides opportunities for modifying the compound's physical properties, such as solubility and lipophilicity, which are critical factors in drug design.

Moreover, the ketone group at position 9 introduces additional functional diversity. Ketones are known for their ability to undergo nucleophilic addition reactions, which can be exploited to build more intricate molecular architectures. This makes CAS No. 99290-31-0 a valuable intermediate in organic synthesis workflows.

In terms of synthesis, this compound can be prepared through a variety of methods, including condensation reactions or Friedel-Crafts alkylation. The choice of synthetic pathway depends on the availability of starting materials and the desired yield. Recent advancements in catalytic methods have made it possible to synthesize this compound with higher efficiency and selectivity.

The application of CAS No. 99290-31-0 extends beyond traditional chemistry into areas such as material science and biotechnology. For instance, its structural features make it a candidate for use in polymer chemistry or as a component in advanced materials with tailored properties.

In conclusion, CAS No. 99290-31-0, or 9-(3,4-Dimethyl-5-pentylfuran-2-yl)-9-Oxononanoic Acid Methyl Ester, stands out as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure and functional groups position it as an important tool in modern organic chemistry research.